Cas no 154214-55-8 (3H-Indolium, 2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-1-docosyl-3,3-dimethyl-, iodide (1:1))

• Product Name: 3H-Indolium, 2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-1-docosyl-3,3-dimethyl-, iodide (1:1)
• CAS No: 154214-55-8
• MF: C₅₉H₉₇IN₂
• MW: 961.3
• CID: 191006
• PubChem ID: 162642097
• Update Time: 2024-11-04

3H-Indolium, 2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-1-docosyl-3,3-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-1-docosyl-3,3-dimethyl-,iodide (1:1)
• 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-1-docosyl-3,3-dimethyl-,iodide (1:
• 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propenyl]-1-docosyl-3,3-dimethyl-,iodide (9CI)
• PKH 26
• PKH 26GL
• 3H-Indolium, 2-[3-(1,3-dihydro-3,3-dimethyl-1-tetradecyl-2H-indol-2-ylidene)-1-propen-1-yl]-1-docosyl-3,3-dimethyl-, iodide (1:1)
• 154214-55-8
• 2-[(E,3E)-3-(3,3-dimethyl-1-tetradecylindol-2-ylidene)prop-1-enyl]-1-docosyl-3,3-dimethylindol-1-ium;iodide
• HY-D1451
• PD167419
• MS-31801
• CS-0378565

• Inchi： 1S/C59H97N2.HI/c1-7-9-11-13-15-17-19-21-22-23-24-25-26-27-28-30-32-34-36-42-51-61-55-47-40-38-45-53(55)59(5,6)57(61)49-43-48-56-58(3,4)52-44-37-39-46-54(52)60(56)50-41-35-33-31-29-20-18-16-14-12-10-8-2;/h37-40,43-49H,7-36,41-42,50-51H2,1-6H3;1H/q+1;/p-1
• InChI Key： XOOOYQALQHJRCY-UHFFFAOYSA-M
• SMILES： C([N+]1=C(C(C)(C)C2C=CC=CC1=2)C=CC=C1C(C2C=CC=CC=2N1CCCCCCCCCCCCCC)(C)C)CCCCCCCCCCCCCCCCCCCCC.[I-]

Computed Properties

• Exact Mass: 960.66965g/mol
• Monoisotopic Mass: 960.66965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 62
• Rotatable Bond Count: 36
• Complexity: 1200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2Ų